Cas no 80275-68-9 (4-Pyrimidinol, 2-mercapto- (9CI))

• Product Name: 4-Pyrimidinol, 2-mercapto- (9CI)
• CAS No: 80275-68-9
• MF: C₄H₄N₂OS
• MW: 128.152359008789
• CID: 985349
• PubChem ID: 1269845
• Update Time: 2025-06-27

4-Pyrimidinol, 2-mercapto- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinol, 2-mercapto- (9CI)
• 2-mercaptopyrimidin-4-ol
• 2-Thioxo-2,3-dihydro-4(1H)-pyrimidinone
• 4-Hydroxypyrimidine-2-thiol
• 2-Mercaptopyrimid-4-one
• THIOURACIL [HSDB]
• 6-hydroxypyrimidine-2-thione
• NS00008703
• 125220-28-2
• HMS3885A09
• THIOURACIL [WHO-DD]
• 6-Hydroxy-2-mercaptopyrimidine
• MFCD00006039
• SPECTRUM1503973
• KBio1_000104
• 4-hydroxypyrimidinethione
• AB7033
• Tiouracyl
• 2(1H)-Pyrimidinethione, 4-hydroxy- (9CI)
• SCHEMBL9172
• T0224
• T-3800
• 6-Thiouracil
• Nobilen
• 2,3-Dihydro-2-thioxo-4(1H)-pyrimidinone
• Thiouracil
• SBI-0051878.P002
• 2-Thio-6-oxypyrimidine
• DivK1c_000104
• 141-90-2
• 4-Pyrimidinol, 2-mercapto-
• 2-Thiouracil, >=99%
• NSC758660
• Spectrum_001652
• SpecPlus_000746
• SY014748
• TU
• EINECS 205-508-8
• AI3-25474
• 2-thioxo-2,3-dihydropyrimidin-4(1H)-one
• s3100
• T-3808
• DTXSID4021347
• BSPBio_002617
• EN300-16770
• CHEMBL345768
• 2-Mercapto-4(1H)-pyrimidinone
• Q20892027
• 2-thiouracil
• 80275-68-9
• 2-Thiouracil, VETRANAL(TM), analytical standard
• NCGC00259967-01
• 4-Hydroxy-2(1H)-pyrimidinethione
• KBio2_007268
• 4-Hydroxy-2-mercaptopyrimidine
• AM84374
• 156-82-1
• Uracil, 2-thio-
• KBio2_004700
• NSC-758660
• 4(1H)-Pyrimidinone, 2-mercapto- (9CI)
• NCGC00095088-03
• 2-Thioxo-2,3-dihydro-1H-pyrimidin-4-one
• 2-mercaptopyrimidine-4-one
• AB00052397_02
• NCGC00095088-02
• HMS1922O08
• 2-THIOURACIL [MI]
• 59X161SCYL
• Tiouracyl [Polish]
• THIOURACIL [IARC]
• CCG-266107
• NCGC00249223-01
• Spectrum3_000979
• Antagothyroid
• Tox21_111418_1
• NSC-19473
• KBioGR_001548
• KBio2_002132
• 2-sulfanylpyrimidin-4-ol
• NSC 19473
• Uracil, 2-thio- (VAN)
• GS-6727
• HY-B0503
• 2-Mercapto-4-pyrimidone
• 2-Sulfanyl-4-pyrimidinol #
• 2-Mercapto-4-pyrimidinol
• AKOS005366847
• 2-TU
• SR-01000872748
• AKOS022061520
• HMS3651F22
• NCI-C01490
• KBio3_001837
• DivK1c_006842
• 2-Thio-1,3-pyrimidin-4-one
• CCRIS 587
• 2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one
• KBioSS_002132
• SMP1_000293
• HMS500F06
• NCGC00256423-01
• HSDB 2954
• NINDS_000104
• SB57767
• 4(3H)-Pyrimidinone, 2-mercapto- (9CI)
• InChI=1/C4H4N2OS/c7-3-1-2-5-4(8)6-3/h1-2H,(H2,5,6,7,8
• Z56771015
• NSC19473
• 2-Mercapto-4-hydroxypyrimidine
• FT-0613452
• 4(1H)-Pyrimidinone, 2,3-dihydro-2-thioxo-
• NCGC00095088-05
• C19304
• 2-thio-4-pyrimidone
• 2-sulfanyl-3,4-dihydropyrimidin-4-one
• 2-Thiouracil, Vetec(TM) reagent grade, 99%
• 2,3-dihydro-2-thioxopyrimidin-4(1h)-one
• 2-Thio-4-oxypyrimidine
• Tox21_302955
• UNII-59X161SCYL
• Deracil
• Spectrum5_001378
• 2-thioxo-1H-pyrimidin-4-one
• Tox21_202418
• 2-sulfanylidene-1H-pyrimidin-4-one
• 2-Thiouracil (VAN)
• DTXCID701347
• AB00171996_02
• NCGC00095088-04
• 2-Thio-4-oxo-1,3-pyrimidine
• CS-0369245
• 2-Mercapto-pyrimidin-4-ol
• CHEBI:348530
• Tox21_111418
• SR-01000872748-1
• CCG-39926
• 2-Thio-2,4-(1H,3H)-pyrimidinedione
• IDI1_000104
• F0001-0490
• SW220234-1
• CAS-141-90-2
• Antagothyroil
• 126160-72-3
• 4-Hydroxy-2-pyrimidinethiol
• KBio1_001786
• TUL
• Pharmakon1600-01503973
• 4-hydroxypyrimidine-2(1H)-thione
• Spectrum4_001104
• 124700-71-6
• AKOS000119226
• WLN: T6MYMVJ BUS
• NCGC00095088-01
• AKOS002303247
• FT-0725874
• DB-004877
• STL011919
• DB-028206
• 2(1H)-PYRIMIDINETHIONE, 4-HYDROXY-
• 124700-72-7
• 2-sulfanylpyrimidin-4(3H)-one
• DB-272086
• 2(1H)-PYRIMIDINETHIONE, 6-HYDROXY-
• 4(3H)-Pyrimidinone, 2-mercapto-
• BDBM50608607
• 4(1H)-PYRIMIDINONE, 2-MERCAPTO-
• STL168055
• DB-268876
• STL185506
• 2(1H)-Pyrimidinethione, 6-hydroxy- (9CI)
• DB-272204
• DB-268885
• STL134904

• Inchi： 1S/C4H4N2OS/c7-3-1-2-5-4(8)6-3/h1-2H,(H2,5,6,7,8)
• InChI Key： ZEMGGZBWXRYJHK-UHFFFAOYSA-N
• SMILES： S=C1NC=CC(N1)=O

Computed Properties

• Exact Mass: 128.00443393g/mol
• Monoisotopic Mass: 128.00443393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 73.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 4-Pyrimidinol, 2-mercapto- (9CI)

Comprehensive Overview of 4-Pyrimidinol, 2-mercapto- (9CI) (CAS No. 80275-68-9)

4-Pyrimidinol, 2-mercapto- (9CI), also known by its CAS number 80275-68-9, is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in various therapeutic areas. In this detailed overview, we will explore the chemical properties, biological activities, and recent research advancements related to 4-Pyrimidinol, 2-mercapto-.

Chemical Structure and Properties

4-Pyrimidinol, 2-mercapto- is a heterocyclic compound with a pyrimidine core and a mercapto (thiol) group. The molecular formula of this compound is C₄H₅N₂OS, and its molecular weight is approximately 131.16 g/mol. The presence of the thiol group imparts unique chemical reactivity and biological properties to the molecule. The thiol group can participate in various chemical reactions, such as oxidation to form disulfides, which can be crucial in biological systems for redox regulation and signaling.

The solubility of 4-Pyrimidinol, 2-mercapto- in water is moderate, and it can also dissolve in organic solvents like ethanol and dimethyl sulfoxide (DMSO). This solubility profile makes it suitable for use in both aqueous and organic reaction media, facilitating its application in various experimental setups.

Biological Activities and Mechanisms of Action

4-Pyrimidinol, 2-mercapto- has been extensively studied for its potential biological activities. One of the key areas of interest is its antioxidant properties. The thiol group in the molecule can act as a reducing agent, scavenging free radicals and protecting cells from oxidative damage. This property makes it a promising candidate for the development of therapeutic agents targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its antioxidant activity, 4-Pyrimidinol, 2-mercapto- has shown potential as an anti-inflammatory agent. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). This anti-inflammatory effect is attributed to its ability to modulate signaling pathways involved in inflammation, such as the nuclear factor-kappa B (NF-κB) pathway.

Clinical Applications and Research Advancements

The therapeutic potential of 4-Pyrimidinol, 2-mercapto- has been explored in several preclinical studies. One notable area of research is its use as a protective agent against neurodegeneration. A study published in the Journal of Neurochemistry found that treatment with 4-Pyrimidinol, 2-mercapto- significantly reduced neuronal cell death induced by oxidative stress in vitro. This finding suggests that it could be developed into a neuroprotective drug for conditions such as Alzheimer's disease and Parkinson's disease.

In another study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory effects of 4-Pyrimidinol, 2-mercapto-. The results showed that it effectively reduced inflammation in animal models of arthritis by inhibiting the activation of NF-κB and reducing the expression of pro-inflammatory cytokines. These findings highlight its potential as an anti-inflammatory agent for treating inflammatory diseases.

Safety and Toxicity Profiles

The safety profile of 4-Pyrimidinol, 2-mercapto- is an important consideration for its potential therapeutic applications. Preclinical studies have generally shown that it has low toxicity at therapeutic doses. However, like many thiol-containing compounds, it can form disulfide bonds with other thiols or proteins, which may affect its stability and bioavailability. Therefore, careful formulation strategies are necessary to ensure optimal delivery and efficacy.

Clinical trials are currently underway to further evaluate the safety and efficacy of 4-Pyrimidinol, 2-mercapto-. Early results from these trials are promising, but more extensive studies are needed to fully understand its pharmacokinetics and long-term safety profile.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 4-Pyrimidinol, 2-mercapto- continues to uncover new insights into its biological activities and potential therapeutic applications. Its antioxidant and anti-inflammatory properties make it a valuable candidate for developing novel treatments for various diseases characterized by oxidative stress and inflammation.

In conclusion, 4-Pyrimidinol, 2-mercapto- (CAS No. 80275-68-9) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Further studies are warranted to fully explore its therapeutic benefits and optimize its use in clinical settings.